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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic anhydride

Cat. No.: B094382

Technical Support Center: 2,2-Dimethylsuccinic
Anhydride

This guide provides comprehensive safety and handling information for researchers, scientists,
and drug development professionals working with 2,2-Dimethylsuccinic anhydride.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2,2-Dimethylsuccinic anhydride?

Al: 2,2-Dimethylsuccinic anhydride is classified as a hazardous chemical. The primary
hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3]
[4] It is important to handle this compound with appropriate personal protective equipment in a
well-ventilated area.

Q2: What personal protective equipment (PPE) is required when handling 2,2-
Dimethylsuccinic anhydride?

A2: When handling 2,2-Dimethylsuccinic anhydride, it is essential to wear a lab coat,
chemical safety goggles that meet EU or US standards, and appropriate protective gloves.[1][2]
[5] If there is a risk of generating dust, a NIOSH-approved dust mask or respirator should be
used.[6]

Q3: How should 2,2-Dimethylsuccinic anhydride be stored?
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A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[1]
[2][5] It should be kept away from incompatible materials such as acids, bases, and strong
oxidizing agents.[1]

Q4: How should I dispose of 2,2-Dimethylsuccinic anhydride waste?

A4: All waste, including the chemical and any contaminated materials, must be handled in
accordance with local, state, and federal regulations. It is recommended to use a licensed
professional waste disposal service. Do not allow the product to enter drains.[1][2][5][7]

Hazard Summary

The following table summarizes the hazard classifications for 2,2-Dimethylsuccinic anhydride
according to the Globally Harmonized System (GHS).

Hazard Class GHS Category Signal Word Hazard Statement
Skin ] H315: Causes skin

) o Category 2 Warning L
Corrosion/Irritation irritation[1][2][3]
Serious Eye ] H319: Causes serious

o Category 2 Warning o

Damage/Eye lrritation eye irritation[1][2][3]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 Warning respiratory irritation[1]
Exposure) [3114]

Physical and Chemical Properties
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Property Value

Molecular Formula CeHsOs3[3][8]

Molecular Weight 128.13 g/mol [3][8]

Form Solid

Melting Point 29-31 °C

Boiling Point 219-220 °C

Density 1.135 g/mL at 25 °C

Flash Point 108 °C (226.4 °F) - closed cup

Troubleshooting Guides
First Aid for Accidental Exposure

Immediate and appropriate first aid is crucial in the event of an accidental exposure. The
following sections detail the steps to take for different routes of exposure.

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, making
sure to also rinse under the eyelids.[1] Remove contact lenses if present and easy to do.[2]
Seek immediate medical attention.[1][2]

o Skin Contact: Wash the affected area immediately with soap and plenty of water while
removing all contaminated clothing and shoes.[1] If skin irritation occurs, seek medical
advice.[2] Contaminated clothing should be washed before reuse.[2]

¢ Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for
breathing.[1][2] If the person is not breathing, give artificial respiration.[1] If respiratory
symptoms persist, call a poison center or physician.[1]

 Ingestion: Clean the mouth with water and seek medical attention.[1] Do not induce vomiting.

[9]
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First Aid Response for 2,2-Dimethylsuccinic Anhydride Exposure

Exposure Type

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

7 \
mmediate Action \‘

Wash with soap and water
for at least 15 minutes.
Remove contaminated clothing.

edical Fcll/o«ﬁ-up

Seek medical attention if
irritation persists or worsens.

Rinse with water
for at least 15 minutes.
Remove contact lenses.

Move to fresh air. Rinse mouth with water.
Keep at rest. Do NOT induce vomiting.

SRR IS Seek medical attention.

medical attention.

Click to download full resolution via product page

Caption: Workflow for responding to accidental exposure.

Spill Response Procedures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
¢ Immediate Actions:

o Alert personnel in the area and evacuate if necessary.[10]

o If the substance is flammable, eliminate all ignition sources.[7][11]

o Ensure the area is well-ventilated.[7]

e Cleanup for a Small Spill:
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o Don the appropriate personal protective equipment (PPE), including gloves, goggles, and
a lab coat.[10][11]

o Use dry cleanup procedures to avoid generating dust.[7]

o Carefully sweep or shovel the spilled material into a suitable, labeled container for
disposal.[1]

o Wash the spill area with soap and water once the solid material has been removed.[7]
e Cleanup for a Large Spill:

o For large spills, evacuate the area immediately and contact your institution's
environmental health and safety office or emergency responders.[10]
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Spill Response Procedure
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Caption: Logical steps for spill response.
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Experimental Protocols
Protocol: Safe Handling of Solid 2,2-Dimethylsuccinic
Anhydride

This protocol provides general steps for the safe handling of 2,2-Dimethylsuccinic anhydride
powder in a laboratory setting.

e Preparation and Precautions:

o Before beginning work, thoroughly review the Safety Data Sheet (SDS) for 2,2-
Dimethylsuccinic anhydride.[5]

o Ensure that a safety shower and eyewash station are easily accessible.[1][5]
o Put on all required PPE: a lab coat, chemical safety goggles, and nitrile gloves.[5]
e Weighing the Compound:

o Perform all weighing operations inside a chemical fume hood or a ventilated enclosure to
minimize the risk of dust inhalation.[5]

o Use a spatula to carefully transfer the solid from its container to a weighing vessel,
avoiding the creation of dust clouds.[5]

o After weighing, securely close the main container.[5]
 Solubilization:

o Add the desired solvent to the vessel containing the weighed 2,2-Dimethylsuccinic
anhydride.

o If necessary, use a vortex mixer or a magnetic stirrer to facilitate dissolution.[5]
o If gentle heating is required, perform this step in a well-ventilated area.[5]

o Post-Handling and Cleanup:
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o Wipe down the spatula and any work surfaces with a damp cloth to remove residual
powder.[5]

o Dispose of all contaminated materials, such as weighing paper and gloves, in a
designated chemical waste container.[5]

o Thoroughly wash your hands with soap and water after the handling procedure is
complete.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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